5-bromo-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: 5-bromo-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C18H18BrN3O3S2.ClH/c1-21(2)5-6-22(17(23)14-3-4-16(19)26-14)18-20-11-9-12-13(10-15(11)27-18)25-8-7-24-12;/h3-4,9-10H,5-8H2,1-2H3;1H
• InChI Key: LYZPFFIQSNDTKV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)C4=CC=C(S4)Br.Cl
• Molecular Formula: C18H19BrClN3O3S2
• Molecular Weight: 504.9 g/mol

Description

5-bromo-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H19BrClN3O3S2 and its molecular weight is 504.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Related Compounds

Research in this area focuses on synthesizing novel compounds with potential biological activities. For example, studies have reported the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities, suggesting potential pharmaceutical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study focused on synthesizing ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, providing a basis for further exploration in medicinal chemistry (Tang Li-jua, 2015).

Potential Biological Activities

Compounds with structural similarities to the one have been explored for their biological activities. For instance, brominated and formylated benzo[b]thiophen derivatives have been synthesized and evaluated for their pharmacological properties, hinting at the diverse bioactive potentials of such compounds (Drewry & Scrowston, 1969). Additionally, benzofuran analogues from 5-bromosalicylaldehyde have been synthesized and screened for antimicrobial and pharmacological activities, showcasing the interest in these compounds for developing new therapeutic agents (Parameshwarappa, Basawaraj, & Sangapure, 2008).

Advanced Synthesis Techniques

Research also includes advanced synthesis techniques for related compounds, indicating the chemical complexity and versatility of these molecules. For example, a study described the synthesis of arotinolol hydrochloride from thiophene, through a multi-step reaction, highlighting the compound's potential in pharmaceutical development (Hongbin et al., 2011).